2-(benzylthio)-N-(2-((3-methyl-1,2,4-oxadiazol-5-yl)methyl)phenyl)acetamide

• IUPAC Name: 2-benzylsulfanyl-N-[2-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]phenyl]acetamide
• InChI: InChI=1S/C19H19N3O2S/c1-14-20-19(24-22-14)11-16-9-5-6-10-17(16)21-18(23)13-25-12-15-7-3-2-4-8-15/h2-10H,11-13H2,1H3,(H,21,23)
• InChI Key: YYIJOOPZPQHBRL-UHFFFAOYSA-N
• Canonical SMILES: CC1=NOC(=N1)CC2=CC=CC=C2NC(=O)CSCC3=CC=CC=C3
• Molecular Formula: C19H19N3O2S
• Molecular Weight: 353.4 g/mol

Description

The compound “2-(benzylthio)-N-(2-((3-methyl-1,2,4-oxadiazol-5-yl)methyl)phenyl)acetamide” is a complex organic molecule. It contains several functional groups including a benzylthio group, an acetamide group, and a 3-methyl-1,2,4-oxadiazol-5-yl group.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group. Unfortunately, without specific literature or experimental data, it’s difficult to propose a detailed synthesis.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several different functional groups. The 3D conformation of the molecule could significantly impact its properties and interactions.

Chemical Reactions Analysis

The compound could potentially undergo a variety of chemical reactions, depending on the conditions and reagents used. The presence of the acetamide and benzylthio groups could make it reactive towards both nucleophilic and electrophilic reagents.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its precise molecular structure. Factors such as polarity, molecular weight, and the presence of functional groups would all influence properties such as solubility, melting point, and reactivity.

Scientific Research Applications

Anticancer Properties

• . Its structure, particularly the 2-aryl-vinyl substituent and benzenesulfonamide scaffold, influences its anti-tumor efficacy.

Medicinal Applications

• Beyond cancer, oxadiazoles (such as this compound) have shown promise in diverse medicinal contexts. .

Antibacterial Evaluation

• .

Free Radical Bromination Reactions

• The benzylic position in this compound is susceptible to free radical bromination reactions. .

SN1 and SN2 Reactions

• .

Synthesis and Biological Evaluation

• .

Safety And Hazards

As with any chemical compound, handling “2-(benzylthio)-N-(2-((3-methyl-1,2,4-oxadiazol-5-yl)methyl)phenyl)acetamide” would require appropriate safety precautions. Without specific safety data, it’s difficult to comment on the potential hazards associated with this compound.

Future Directions

The potential applications and future directions for research on this compound would depend on its properties and biological activity. It could potentially be of interest in fields such as medicinal chemistry or materials science.